Cas no 57366-34-4 (Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-)

Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- structure
57366-34-4 structure
Product Name:Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-
CAS No:57366-34-4
MF:C21H15N3O2
MW:341.362704515457
CID:4043973
Update Time:2025-03-25

Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-
    • Inchi: 1S/C21H15N3O2/c25-21(26)17-13-7-8-14-18(17)24-19(15-9-3-1-4-10-15)22-23-20(24)16-11-5-2-6-12-16/h1-14H,(H,25,26)
    • InChI Key: WGNLQMDXQSAFSJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1N1C(C2=CC=CC=C2)=NN=C1C1=CC=CC=C1

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Melting Point: 318-320 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 601.3±57.0 °C(Predicted)
  • pka: 3.40±0.36(Predicted)
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